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Compound of Interest

Compound Name: 2-Bromo-3-chlorophenol

Cat. No.: B1280867 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-3-chlorophenol
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 2-Bromo-3-chlorophenol, tailored for researchers, scientists, and drug development

professionals. Adherence to these guidelines is paramount for ensuring a safe laboratory

environment.

Chemical Identifier:

Name: 2-Bromo-3-chlorophenol

CAS Number: 855836-62-3[1][2]

Molecular Formula: C₆H₄BrClO[1][2]

Molecular Weight: 207.45 g/mol [1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-3-chlorophenol is classified as a hazardous substance. It is harmful if swallowed,

causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1] A
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stringent personal protective equipment protocol is therefore mandatory.

Quantitative Data Summary

Hazard Classification Category GHS Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[1]

Recommended Personal Protective Equipment (PPE)
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and Face

Shield

Goggles should provide a

complete seal around the

eyes. A face shield is

necessary to protect against

splashes.[3][4]

Hands Chemical-Resistant Gloves

For incidental contact, double-

layered nitrile gloves are

recommended. For direct

handling or risk of splashes,

heavy-duty neoprene or butyl

rubber gloves should be worn.

[3][4] Gloves must be changed

immediately if contaminated.

Body
Chemical-Resistant Laboratory

Coat

A long-sleeved, fully buttoned

lab coat made of a material

appropriate for handling

corrosive and toxic substances

is required.[3]

Respiratory Air-Purifying Respirator

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood.[5][6][7]

If a fume hood is not available,

a NIOSH-approved respirator

with an appropriate cartridge

should be used.[8]

Experimental Protocol: Safe Handling and Use
Preparation and Engineering Controls:

Ensure a certified and functioning chemical fume hood is available before starting work.
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Designate a specific area within the fume hood for handling 2-Bromo-3-chlorophenol to
contain potential contamination.

Assemble all necessary equipment and reagents within the fume hood prior to introducing

the chemical.

Confirm that the nearest emergency shower and eyewash station are unobstructed and

operational.[3][9]

Handling the Compound:

Carefully weigh and transfer the solid compound within the fume hood to minimize dust

generation.

When creating a solution, slowly add the 2-Bromo-3-chlorophenol to the solvent to prevent

splashing.[3]

Keep all containers with the compound tightly sealed when not in use.[6][10]

Post-Handling:

Decontaminate all surfaces within the fume hood that may have come into contact with the

chemical.

Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces.

Gloves should be removed last, followed by thorough hand washing with soap and water.[3]

Emergency Procedures
Skin Contact:

Immediately remove all contaminated clothing.[10]

Flush the affected skin with copious amounts of water for at least 15 minutes.[11]

Seek medical attention if skin irritation persists.[10]

Eye Contact:
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Immediately flush the eyes with water for at least 15 minutes at an emergency eyewash

station, holding the eyelids open.[10][11]

Remove contact lenses if present and easy to do so.[10]

Seek immediate medical attention.[10][11]

Inhalation:

Move the affected person to fresh air.[10]

If breathing is difficult, administer oxygen.

Seek immediate medical attention.[10]

Ingestion:

Do NOT induce vomiting.

If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[12]

Spill and Disposal Plan
Spill Response:

Evacuate all nonessential personnel from the spill area.

If the spilled material is flammable, turn off all ignition sources.[13]

Ventilate the area.

Wear appropriate PPE as detailed above.

For small spills, absorb the material with an inert absorbent such as sand, silica gel, or

vermiculite.[14]
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Collect the absorbed material and place it into a sealed, clearly labeled hazardous waste

container for disposal.[6][14]

For large spills, contact your institution's environmental health and safety department

immediately.[15]

Waste Disposal:

All solid waste contaminated with 2-Bromo-3-chlorophenol (e.g., gloves, paper towels,

absorbent material) must be collected in a designated, sealed, and clearly labeled hazardous

waste container.[3]

Liquid waste containing 2-Bromo-3-chlorophenol should be collected in a separate, sealed,

and labeled hazardous waste container for halogenated organic compounds.[3]

Dispose of all waste in accordance with local, state, and federal regulations.[6][10] Do not

pour down the drain.[6][14]

Workflow for Chemical Spill Response
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Immediate Actions
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Click to download full resolution via product page

Caption: Logical workflow for responding to a 2-Bromo-3-chlorophenol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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